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Introduction
NH125 is a potent and selective inhibitor of eukaryotic elongation factor 2 kinase (eEF-2K),

also known as Calmodulin-dependent protein kinase III (CaMKIII)[1][2][3]. It has demonstrated

significant activity in various cancer cell lines by inducing G1/S cell cycle arrest and

apoptosis[4][5]. These application notes provide detailed protocols for the preparation of a

stock solution of NH125 for use in in vitro and in vivo research settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of NH125 is provided in the table

below.
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Property Value Reference

IUPAC Name
1-benzyl-3-hexadecyl-2-

methylimidazol-1-ium;iodide
[6]

CAS Number 278603-08-0 [2][4][7][8]

Molecular Formula C₂₇H₄₅IN₂ [2][7][8]

Molecular Weight 524.56 g/mol [2]

Purity >98% [7]

Appearance Solid [5][7]

Solubility Data
The solubility of NH125 in various common laboratory solvents is summarized in the table

below. It is important to note that for aqueous buffers, the solubility is significantly lower.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥ 2.5 mg/mL; up to 25 mg/mL [7][8]

Ethanol ≥ 5 mg/mL; up to 100 mM [5][8]

Dimethylformamide (DMF) ~15 mg/mL [8]

DMF:PBS (pH 7.2) (1:2) ~0.3 mg/mL [8]

Experimental Protocols
Preparation of a 10 mM NH125 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NH125 in DMSO, a

common solvent for in vitro studies.

Materials:

NH125 powder (CAS 278603-08-0)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Aliquoting NH125 Powder: Allow the vial of NH125 powder to equilibrate to room

temperature before opening to prevent condensation of moisture. Weigh out the desired

amount of NH125 powder in a fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.25 mg of NH125 (Molecular Weight: 524.56 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the NH125 powder. For a

10 mM stock solution, add 1 mL of DMSO to 5.25 mg of NH125.

Mixing: Cap the tube tightly and vortex thoroughly until the NH125 is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one

month[7].

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate

cell culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium does not exceed a level that affects cell viability

(typically <0.5%).

Signaling Pathway
NH125 primarily acts by inhibiting the eukaryotic elongation factor 2 kinase (eEF-2K). This

kinase, when active, phosphorylates and inactivates the eukaryotic elongation factor 2 (eEF2),

a key protein in the elongation phase of protein synthesis. By inhibiting eEF-2K, NH125

prevents the inactivation of eEF2, thereby modulating protein synthesis.
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Caption: The signaling pathway of NH125.

Experimental Workflow
The following diagram illustrates a typical workflow for using NH125 in a cell-based assay to

evaluate its effect on cell viability.
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Caption: A typical experimental workflow for NH125.

Safety Precautions
NH125 is for research use only and is not for human or veterinary use[8]. Standard laboratory

safety precautions should be followed when handling this compound. This includes wearing

appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety

glasses. All handling of the powder should be done in a chemical fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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